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Compound of Interest

Compound Name: NS-3-008 hydrochloride

Cat. No.: B3018123

Essential Safety and Handling Guide for NS-3-
008 Hydrochloride

Disclaimer: No specific Safety Data Sheet (SDS) for NS-3-008 hydrochloride was identified.
The following guidance is based on general best practices for handling research chemicals with
unknown toxicological properties. Researchers must conduct a risk assessment and consult
their institution's safety office before handling this compound.

NS-3-008 hydrochloride is a small molecule inhibitor of the GO/G1 switch 2 (G0s2) protein,
intended for research use only.[1][2] Due to the lack of specific hazard information, it is crucial
to handle this compound with a high degree of caution to minimize exposure.

Physical and Chemical Properties

The following table summarizes the known properties of NS-3-008 hydrochloride.
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Property Value Source
CAS Number 1172854-54-4 [1112]
Molecular Formula C14H24CIN3 [1]
Molecular Weight 269.82 g/mol [1]
Appearance Solid powder [1]
Solubility Soluble in DMSO [1]

Short term (days to weeks): O -
4°C; Long term (months to

Storage _ [1]
years): -20°C. Store in a dry,

dark place.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to prevent skin and respiratory exposure. The
following table outlines the recommended PPE for handling NS-3-008 hydrochloride powder
and solutions.
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Note: Always consult your institution's specific guidelines on PPE for handling research

compounds.

The following workflow illustrates the process for selecting appropriate PPE.
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Risk Assessment
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Caption: PPE Selection Workflow for NS-3-008 Hydrochloride.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b3018123?utm_src=pdf-body-img
https://www.benchchem.com/product/b3018123?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3018123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Operational Plan for Safe Handling

1. Preparation and Weighing:

o Always handle the solid form of NS-3-008 hydrochloride within a certified chemical fume
hood or a powder containment hood to prevent inhalation of dust.

» Use anti-static weigh paper and tools.

e Ensure all necessary PPE is worn correctly before handling the compound.
2. Solution Preparation:

¢ Prepare solutions within a chemical fume hood.

e NS-3-008 hydrochloride is soluble in DMSO.[1] Add the solvent slowly to the powdered
compound to avoid splashing.

o Clearly label all solutions with the compound name, concentration, solvent, date, and your
initials.

3. In Vitro and In Vivo Administration:

e For in vitro experiments, add the compound solution to cell cultures within a biological safety
cabinet.

» For in vivo studies, follow all institutional guidelines for animal handling and substance
administration.

» Be mindful of potential exposure from animal excreta, which may contain the compound or
its metabolites.

Disposal Plan

All waste generated from handling NS-3-008 hydrochloride must be treated as hazardous
chemical waste.

Waste Streams:
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» Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), weigh paper, and empty vials
should be collected in a dedicated, clearly labeled hazardous waste bag.

 Liquid Waste: Unused solutions and contaminated media should be collected in a sealed,
labeled hazardous waste container. Do not pour down the drain.

o Sharps Waste: Contaminated needles and syringes must be disposed of in a designated
sharps container for chemical waste.

The following diagram outlines the waste disposal process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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